Cas no 1159830-22-4 (7-Bromo-3-methylimidazo[1,2-a]pyridine-2-carboxylic acid)
1159830-22-4 structure
Product Name:7-Bromo-3-methylimidazo[1,2-a]pyridine-2-carboxylic acid
CAS No:1159830-22-4
MF:C9H7BrN2O2
MW:255.068081140518
CID:4561224
Update Time:2023-08-10
7-Bromo-3-methylimidazo[1,2-a]pyridine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 7-Bromo-3-methylimidazo[1,2-a]pyridine-2-carboxylic acid
- Imidazo[1,2-a]pyridine-2-carboxylic acid, 7-bromo-3-methyl-
- A928688
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- Inchi: 1S/C9H7BrN2O2/c1-5-8(9(13)14)11-7-4-6(10)2-3-12(5)7/h2-4H,1H3,(H,13,14)
- InChI Key: SMMMDQRRWAMQEI-UHFFFAOYSA-N
- SMILES: BrC1C=CN2C(C=1)=NC(C(=O)O)=C2C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 249
- XLogP3: 2.7
- Topological Polar Surface Area: 54.6
7-Bromo-3-methylimidazo[1,2-a]pyridine-2-carboxylic acid Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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